Cas no 54423-67-5 (Neononanoic acid,ethenyl ester)

• Product Name: Neononanoic acid,ethenyl ester
• CAS No: 54423-67-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 367501
• PubChem ID: 94568
• Update Time: 2025-04-19

Neononanoic acid,ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Neononanoic acid,ethenyl ester
• VINYL NEONONANOATE
• VINYL NEONONANOATE, MW 184.28
• NEONONOICACID,VINYLESTER
• Vinylneononanoat
• vinylneononanoate,mixtureofisomers
• SCHEMBL2532214
• AKOS015916138
• NS00005817
• (S)-1-(3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-hydroxy-1-methylEthyl)-phenyl)propanol (Montelukast intermediate)
• 54423-67-5
• ethenyl 6,6-dimethylheptanoate
• EINECS 259-160-7
• Neononanoic acid, ethenyl ester
• EC 259-160-7
• DTXSID9068954
• FT-0694074
• WBZPMFHFKXZDRZ-UHFFFAOYSA-N
• DTXCID1041718

• Inchi： 1S/C11H20O2/c1-5-13-10(12)8-6-7-9-11(2,3)4/h5H,1,6-9H2,2-4H3
• InChI Key： WBZPMFHFKXZDRZ-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.887 g/mL at 25 °C(lit.)
• Boiling Point: 188 °C(lit.)
• Flash Point: 144 °F
• Refractive Index: n20/D 1.441(lit.)
• PSA: 26.30000
• LogP: 3.27960
• Solubility: Not available

Neononanoic acid,ethenyl ester Security Information

• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： 52
• HazardClass：9
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters